Peptide/protein-based macrocycles: from biological synthesis to biomedical applications
RSC Chemical Biology Pub Date: 2022-06-09 DOI: 10.1039/D1CB00246E
Abstract
Living organisms have evolved cyclic or multicyclic peptides and proteins with enhanced stability and high bioactivity superior to their linear counterparts for diverse purposes. Herein, we review recent progress in applying this concept to artificial peptides and proteins to exploit the functional benefits of these macrocycles. Not only have simple cyclic forms been prepared, numerous macrocycle variants, such as knots and links, have also been developed. The chemical tools and synthetic strategies are summarized for the biological synthesis of these macrocycles, demonstrating it as a powerful alternative to chemical synthesis. Its further application to therapeutic peptides/proteins has led to biomedicines with profoundly improved pharmaceutical performances. Finally, we present our perspectives on the field and its future developments.
Recommended Literature
- [1] Di(imino)aryltin(iv) dichlorides as tectons for heterometallic coordination compounds†
- [2] Ultrafast non-adiabatic laser-induced photodissociation dynamics of CpMn(CO)3. An ab initio quantum chemical and dynamical study
- [3] Microwave spectra of deuterated furans. Structure of the furan molecule
- [4] The standard enthalpy of formation of diphenylborinic acid
- [5] Incorrect DFT-GGA predictions of the stability of non-stoichiometric/polar dielectric surfaces: the case of Cu2O(111)
- [6] Why does thionating a carbonyl molecule make it a better electron acceptor?†
- [7] In silico identification of potential SARS COV-2 2′-O-methyltransferase inhibitor: fragment-based screening approach and MM-PBSA calculations†
- [8] In situ sulfidation for controllable hetero-interface engineering of α-Ni(OH)2–Ni3S4 hybrid structures realizing robust electrocatalytic methanol oxidation†
- [9] Enhancement of oxygen reduction reaction performance of Pt nanomaterials by 1-dimensional structure and Au alloying†
- [10] Surface defect rich ZnO quantum dots as antioxidants inhibiting α-amylase and α-glucosidase: a potential anti-diabetic nanomedicine†
